Cas no 1613259-90-7 (2-4-(2-methoxypropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-4-(2-methoxypropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1613259-90-7
• MF: C₁₆H₂₅BO₃
• MW: 276.178905248642
• CID: 5465931
• PubChem ID: 90202741
• Update Time: 2025-11-02

2-4-(2-methoxypropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-(2-methoxypropan-2-yl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-(2-methoxypropan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Z2686943425
• 1,3,2-Dioxaborolane, 2-[4-(1-methoxy-1-methylethyl)phenyl]-4,4,5,5-tetramethyl-
• 2-4-(2-methoxypropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C16H25BO3/c1-14(2,18-7)12-8-10-13(11-9-12)17-19-15(3,4)16(5,6)20-17/h8-11H,1-7H3
• InChI Key： TTYRUQXGPVXPGK-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)C(C)(C)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 276.1896748 g/mol
• Monoisotopic Mass: 276.1896748 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• Molecular Weight: 276.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-4-(2-methoxypropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Guide to 2-4-(2-methoxypropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1613259-90-7)

2-4-(2-methoxypropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1613259-90-7) is a highly specialized boronic ester compound widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic chemistry. With its unique molecular structure, this compound offers exceptional stability and reactivity, making it a valuable tool for researchers and industrial chemists alike.

The CAS No. 1613259-90-7 identifies this compound unequivocally, ensuring precise identification in scientific literature and commercial transactions. The presence of the dioxaborolane ring and the methoxypropan-2-yl substituent enhances its solubility in organic solvents, facilitating its use in diverse reaction conditions. Researchers often seek high-purity 2-4-(2-methoxypropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane for applications in drug discovery, where boronic acids and esters play a critical role in creating bioactive molecules.

One of the most compelling aspects of 2-4-(2-methoxypropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is its versatility. It serves as a key building block in the synthesis of complex organic molecules, including agrochemicals, OLED materials, and advanced polymers. The growing demand for boron-containing compounds in the pharmaceutical industry has spurred interest in this chemical, particularly for developing kinase inhibitors and protease-targeted therapies. Recent studies highlight its potential in creating next-generation PET (Positron Emission Tomography) tracers, a hot topic in medical imaging research.

From an industrial perspective, CAS No. 1613259-90-7 is gaining traction due to its role in sustainable chemistry. The compound’s efficiency in cross-coupling reactions reduces the need for toxic heavy metal catalysts, aligning with the global push toward green chemistry. Companies specializing in fine chemicals and custom synthesis frequently stock this compound to meet the rising demand from academic and corporate R&D labs. Its stability under ambient conditions also makes it a preferred choice for long-term storage and shipping.

For researchers exploring Suzuki-Miyaura coupling or C-H activation methodologies, 2-4-(2-methoxypropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane offers distinct advantages. Its electron-rich aromatic system and sterically hindered boronate group improve selectivity in bond-forming reactions. This is particularly relevant in the synthesis of heterocyclic compounds, a trending area in medicinal chemistry. Online forums and scientific communities often discuss optimization strategies for reactions involving this boronic ester, reflecting its widespread adoption.

In the context of market dynamics, the supply chain for CAS No. 1613259-90-7 remains robust, with major chemical suppliers offering it in various quantities. Pricing trends indicate steady demand, driven by its applications in high-value pharmaceuticals and electronic materials. Analysts predict growth in the boronic acid derivatives market, further underscoring the importance of this compound. Quality control is paramount, and suppliers typically provide detailed COA (Certificate of Analysis) to ensure compliance with research and industrial standards.

Safety and handling of 2-4-(2-methoxypropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane follow standard laboratory protocols for boronic esters. While not classified as hazardous, proper storage in a cool, dry environment is recommended to maintain its integrity. The compound’s MSDS (Material Safety Data Sheet) outlines standard precautions, including the use of personal protective equipment (PPE) during handling. These guidelines align with broader laboratory safety trends emphasizing risk mitigation and responsible chemical management.

Looking ahead, innovations in catalytic systems and flow chemistry are expected to expand the utility of CAS No. 1613259-90-7. Its compatibility with continuous manufacturing processes positions it as a candidate for scalable production of APIs (Active Pharmaceutical Ingredients). As the scientific community explores new frontiers in bioconjugation and targeted drug delivery, this compound’s role is likely to grow, reinforcing its status as a staple in synthetic chemistry.

In summary, 2-4-(2-methoxypropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1613259-90-7) is a multifaceted compound with significant applications across research and industry. Its chemical properties, coupled with emerging trends in sustainable synthesis and precision medicine, make it a subject of enduring interest. For scientists and procurement specialists, understanding its nuances ensures optimal utilization in cutting-edge projects.